APH199
Overview
Description
APH199 is a G Protein-Biased Dopamine D4 Receptor Agonist with High Subtype Selectivity ([up to Ki(D4.4) = 0.25 nM, D2L/D4.4 = 320, D3/D4.4 = 710). This compound was found to act as a full agonist at the D4 receptor showing significant bias toward G protein activation over β-arrestin recruitment in comparison to quinpirole.
Scientific Research Applications
Advances in Proteomics in Animal and Food Sciences
Proteomics, the study of all proteins in a given tissue or fluid, has significant potential in Animal Production and Health (APH). The application of proteomics in APH is increasingly recognized, with a growing number of countries participating in related research. This field contributes to innovation and scientific research in the animal production sector, including aspects like animal health, breeding, and food safety (Almeida et al., 2014).
Gene Editing in Adoptive T Cell Immunotherapy for Cancer
Gene editing technologies, such as CRISPR-Cas9, have been applied to T cell therapies, showing efficacy in treating certain cancers. These technologies enable specific gene modifications to optimize the performance of engineered T cells. For instance, CD19-directed chimeric antigen receptor T cells (CART19) have been used successfully in B-cell leukemia and lymphoma treatments (Singh et al., 2017).
Development of Irradiated Livestock Vaccines
The development of irradiated vaccines for livestock diseases is a critical area of research. Techniques involving nuclear technologies have been utilized to create vaccines targeting endemic diseases in various countries. This research is crucial for improving livestock resources and addressing the needs of farmers and veterinary services globally (Unger et al., 2022).
Role of Surface-Bound Complement Factor H in Immune Responses
Factor H (fH), a regulator of the alternative pathway (AP) in the immune system, plays a significant role in controlling immune complex-induced diseases, such as arthritis. The binding of fH to tissues is essential for modulating the immune response and preventing excessive inflammation (Banda et al., 2013).
properties
Molecular Formula |
C28H35N5O2 |
|---|---|
Molecular Weight |
473.621 |
IUPAC Name |
2-Benzyl-N-(3-(4-(2-methoxyphenyl)piperazin-1-yl)propyl)-2-phenylhydrazine-1-carboxamide |
InChI |
InChI=1S/C28H35N5O2/c1-35-27-16-9-8-15-26(27)32-21-19-31(20-22-32)18-10-17-29-28(34)30-33(25-13-6-3-7-14-25)23-24-11-4-2-5-12-24/h2-9,11-16H,10,17-23H2,1H3,(H2,29,30,34) |
InChI Key |
QAESTHCUZJPQGF-UHFFFAOYSA-N |
SMILES |
O=C(NN(CC1=CC=CC=C1)C2=CC=CC=C2)NCCCN3CCN(C4=CC=CC=C4OC)CC3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
APH199; APH-199; APH 199; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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